Cas no 51294-56-5 (7-Chlorobenzo[d]isoxazol-3(2H)-one)

• Product Name: 7-Chlorobenzo[d]isoxazol-3(2H)-one
• CAS No: 51294-56-5
• MF: C₇H₄ClNO₂
• MW: 169.565160751343
• MDL: MFCD21603945
• CID: 1083334
• PubChem ID: 11286706
• Update Time: 2025-04-20

7-Chlorobenzo[d]isoxazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Chlorobenzo[d]isoxazol-3(2H)-one
• 7-Chlor-3-hydroxy-1,2-benzisoxazol
• 7-Chloro-1,2-benzoxazol-3(2H)-one
• MFCD21603945
• 7-chloro-1,2-benzoxazol-3-one
• SCHEMBL4718761
• 7-chloro-benzo[d]isoxazol-3-ol
• 51294-56-5
• SY280840
• 1,2-Benzisoxazol-3(2H)-one, 7-chloro-
• DB-359832
• 7-chloro-1,2-benzoxazol-3-ol
• 7-Chlorobenzisoxazol-3(2H)-one
• MFCD18378855

• MDL： MFCD21603945
• Inchi： 1S/C7H4ClNO2/c8-5-3-1-2-4-6(5)11-9-7(4)10/h1-3H,(H,9,10)
• InChI Key： PSJBNRGIWUPYOT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(NOC=21)=O

Computed Properties

• Exact Mass: 168.9930561g/mol
• Monoisotopic Mass: 168.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles Benzisoxazolones